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Compound of Interest

Compound Name: Refrigerant 502

Cat. No.: B13423336

This guide provides technical assistance, troubleshooting advice, and frequently asked
guestions for researchers, scientists, and drug development professionals who are retrofitting
refrigeration equipment from the CFC refrigerant R-502 to modern HFC alternatives like R-
404A and R-507.

Frequently Asked Questions (FAQSs)

Q1: Why is it necessary to retrofit equipment that uses R-5027?

A: R-502 is a chlorofluorocarbon (CFC) refrigerant that contributes to the depletion of the
Earth's ozone layer.[1] Due to international agreements like the Montreal Protocol, the
production and use of CFCs have been phased out.[2] Retrofitting is a cost-effective alternative
to complete system replacement, allowing existing equipment to operate with environmentally
acceptable, non-ozone-depleting HFC refrigerants.[2]

Q2: What are the primary HFC replacements for R-502, and how do they differ?

A: The most common HFC replacements for R-502 are R-404A and R-507. Both are suitable
for low and medium-temperature commercial refrigeration applications.[3][4]

e R-404Ais a near-azeotropic blend of HFC-125 (44%), HFC-143a (52%), and HFC-134a
(4%).[1] Because it is a non-azeotropic mixture, it must be charged in a liquid state to
maintain the proper composition.[1]
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e R-507 is an azeotropic blend of HFC-125 (50%) and HFC-143a (50%).[1] As an azeotropic
mixture, its composition does not change during phase change, which can simplify charging
and handling.[3] After multiple leak-and-recharge cycles, the composition of R-507 remains
more stable than R-404A.[3][4][5]

Performance-wise, R-507 generally offers a slightly higher cooling capacity and better heat
transfer coefficient than R-404A.[3]

Q3: Can | use the existing mineral oil from my R-502 system with an HFC refrigerant?

A: No, this is one of the most critical challenges. HFC refrigerants like R-404A and R-507 are
not miscible (they do not mix well) with traditional mineral oil or alkylbenzene lubricants used in
R-502 systems.[2][6][7] Using HFCs with these oils will lead to poor lubricant return to the
compressor, causing inadequate lubrication and eventual compressor failure.[3]

Q4: What type of oil is required for HFC refrigerants?

A: Polyol ester (POE) oils are required for use with HFC refrigerants such as R-404A and R-
507.[6][9][10][11] It is crucial to consult with the compressor manufacturer to select the correct
viscosity grade and brand of POE lubricant.[2] POE oils are very hygroscopic, meaning they
readily absorb moisture from the air, so careful handling is required to prevent moisture
contamination in the system.[6][10]

Q5: How much of the old mineral oil must be removed during a retrofit?

A: To ensure proper oil return and system reliability, the residual mineral oil content in the
system should not exceed 5%.[10] Achieving this level often requires flushing the system
multiple times. The flushing procedure may involve using the old R-502 refrigerant with the new
POE oil to help circulate and remove the remaining mineral oil before recovering the R-502 and
charging with the new HFC.[10]

Q6: Do | need to replace the Thermostatic Expansion Valve (TXV) when retrofitting from R-
502?

A: Not always, but it must be evaluated. The pressure-temperature characteristics of R-404A
and R-507 are very close to R-502.[3] Many TXVs are rated for use with both R-502 and its
HFC replacements.[12][13][14][15] However, it is best practice to check the expansion valve
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manufacturer's recommendations. In some cases, a minor superheat adjustment may be
necessary.[2] If the existing valve is old or its performance is questionable, replacing it is
recommended.

Q7: How much HFC refrigerant should be charged into the system?

A: HFC refrigerants have different densities than R-502. As a general rule, the system will
require less weight of the HFC refrigerant. The optimal charge is typically between 75% and
90% of the original R-502 charge weight.[9] The initial charge should be around 75-80%, and
then adjusted based on performance measurements like superheat and subcooling to optimize

system operation.[2][16]

Performance Comparison Data

The following tables summarize key differences between R-502 and its primary HFC

replacements.

Table 1: Refrigerant Composition and Characteristics

R-404A (HFC

Property R-502 (CFC) R-507 (HFC Blend)
Blend)
R-125 (44%) / R-143a

N R-22 (48.8%) / R-115 R-125 (50%) / R-143a
Composition (52%) / R-134a (4%)
(51.2%) (50%)[1]

[1]

Type Azeotropic Near-Azeotropic Azeotropic[1][3]

] ] Mineral Oil (MO) / Polyol Ester (POE) Polyol Ester (POE)
Required QOil

Alkylbenzene (AB)[11]

[10][11]

[10][11]

Charging Method

Liquid or Vapor

Liquid Only[1][2]

Liquid or Vapor

Table 2: System Performance Comparison vs. R-502
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Performance Metric R-404A R-507
Cooling Capacity 4% to 6.5% higher[17] 8.5% to 11% higher[17]
Coefficient of Performance

Approx. 3% lower[17] Approx. 3% lower[17]
(CoP)
Compressor Discharge Temp. 4°C to 8°C lower[17] 4°C to 8°C lower[17]
Operating Pressures Higher than R-502[10] Higher than R-502[10]
Mass Flow Rate Approx. 8% lower[17] Nearly identical to R-502[17]

Note: Performance can vary based on system design and operating conditions.
Troubleshooting Guide
Q: My system's head pressure is much higher than it was with R-502. What's wrong?

A: High head pressure is a common issue after an HFC retrofit. HFC refrigerants naturally
operate at higher pressures than R-502.[10] However, excessively high pressure can indicate a
problem:

» Non-Condensables: Air may have entered the system during service. The system must be
evacuated to a deep vacuum (e.g., 500 microns or less) to remove air and moisture.[9][18]

o System Overcharge: The refrigerant charge should be 75-90% of the original R-502 charge
by weight.[9] An overcharge will cause a significant rise in head pressure.

o Dirty Condenser Coil: Any dirt or obstruction on the condenser coil will reduce its ability to
reject heat, raising the pressure.[19][20]

o Condenser Fan Issues: A malfunctioning condenser fan motor or damaged blades will
reduce airflow across the coil.[19]

e High Ambient Temperature: Higher than normal ambient temperatures will cause a
corresponding increase in head pressure.[20]

Q: The compressor seems to be running hotter than before. Is this a concern?
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A: While R-404A and R-507 typically result in lower compressor discharge temperatures than
R-502, an overheating compressor is a serious issue.[17] Check the following:

e Superheat Setting: Incorrect superheat at the compressor inlet can cause overheating.
Ensure the TXV is adjusted correctly for the new refrigerant.[18]

o High Head Pressure: The causes listed in the previous question can also lead to increased
compressor temperature as the compressor works harder.

 Lubrication Issues: If significant mineral oil remains, it can impede heat transfer and proper
lubrication, causing the compressor to run hot.

Q: The system is not providing enough cooling after the retrofit. What should | check?
A: Aloss of cooling capacity can stem from several factors:

o Undercharge: The most common cause. Add refrigerant in small increments until operating
parameters (superheat, subcooling) are within the desired range.[18]

» Residual Mineral Oil: Mineral oil can coat the inside of evaporator tubes, acting as an
insulator and reducing heat transfer.[10] This highlights the importance of a thorough oll
flush.

 Incorrect Superheat: If the TXV is not feeding enough refrigerant into the evaporator,
capacity will be low. Check and adjust the superheat setting.

« Filter-Drier: A clogged or restrictive filter-drier can limit refrigerant flow. It is mandatory to
replace the filter-drier during any retrofit.[2][10]

Diagrams & Workflows
Retrofit Procedure Workflow

The following diagram outlines the essential steps for a successful R-502 to HFC retrofit.
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R-502 to HFC Retrofit Workflow

Phase 1: Pre-Retrofit

1. Establish Baseline
Performance with R-502

2. Leak Check System

3. Recover R-502 Charge
(Weigh amount removed)

Phast;rz: System Modification

4. Drain Mineral Oil
(Compressor, Separator, etc.)

5. Flush System with POE Oil
(Repeat until <5% MO)

6. Charge with POE Oil
(Correct viscosity)

7. Replace Filter-Drier

8. Evaluate/Replace TXV
(If necessary)

Phase 3: F;?st-Retrofit

9. Evacuate System
(To <500 Microns)

10. Charge with HFC
(75-90% of R-502 weight)
(Charge as liquid for blends)

11. Start System & Adjust Charge
(Check Superheat/Subcooling)

12. Leak Check Again

13. Label System
(Refrigerant & Oil Type)

Click to download full resolution via product page

Caption: Step-by-step workflow for retrofitting R-502 systems to HFC refrigerants.
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Troubleshooting High Head Pressure

This decision tree helps diagnose the root cause of excessive head pressure in a newly
retrofitted system.
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Troubleshooting: High Head Pressure

High Head Pressure
Detected

Is Condenser Coil Clean
& Airflow Unobstructed?

No Yes

Y

Clean Condenser Coil Was System Evacuated
Check Fan Operation to <500 Microns?

Y

Non-Condensables (Air) Likely
Recover, Evacuate Properly, Recharge

Is Refrigerant Charge
<90% of original R-502 weight?

Y

System Overcharged
Recover excess refrigerant

Check Subcooling

& other operating parameters.
Pressure may be normal for HFC.

Click to download full resolution via product page

Caption: A logical decision tree for diagnosing high head pressure post-retrofit.
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Experimental Protocol: Post-Retrofit Performance
Validation

This protocol provides a methodology for quantifying the performance of a refrigeration system
after retrofitting from R-502 to an HFC refrigerant.

Objective: To compare the operational performance (cooling capacity, energy efficiency,
operating pressures, and temperatures) of a refrigeration system before and after being
retrofitted from R-502 to an HFC refrigerant (R-404A or R-507).

Materials:

Refrigeration system originally running on R-502.

o Calibrated temperature sensors (thermocouples or RTDs).

o Calibrated pressure transducers.

o Power meter to measure compressor energy consumption.

o Refrigerant recovery unit and cylinders.

e Vacuum pump and micron gauge.

 Digital refrigerant scale.

o Selected HFC refrigerant (R-404A or R-507) and compatible POE lubricant.
Methodology:

e Phase 1: Baseline Data Collection (R-502)

1. Instrument the system: Place temperature and pressure sensors at key points:
compressor suction and discharge, evaporator inlet and outlet, condenser inlet and outlet.

[9]

2. Stabilize the system: Operate the system under a constant, defined thermal load until
steady-state conditions are achieved.
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3. Record baseline data: For at least one hour, record all temperatures, pressures, and
compressor power consumption at regular intervals (e.g., every 5 minutes). This data is
the R-502 baseline.[2][9]

4. Leak check the entire system. Repair any identified leaks.

o Phase 2: Retrofit Procedure

1. Recover the R-502 charge using the recovery unit. Weigh and record the total amount of
refrigerant removed.[2]

2. Drain the mineral oil from the compressor and any oil separators or reservoirs.

3. Perform a triple flush using the approved POE lubricant to ensure residual mineral oil is
below 5%.[10]

4. Install a new liquid line filter-drier compatible with HFC refrigerants.[10]

5. Evacuate the system to a pressure of 500 microns or less. Perform a vacuum decay test
to ensure the system is leak-free and dry.[9][10]

6. Charge the system with the selected HFC refrigerant. The initial charge should be
approximately 75% of the baseline R-502 weight. Important: Charge blended refrigerants
like R-404A as a liquid from the cylinder.[2]

e Phase 3: Post-Retrofit Data Collection (HFC)

1. Start the system and allow it to stabilize under the same thermal load used for baseline
testing.

2. Optimize the refrigerant charge: Add or remove small amounts of HFC refrigerant to
achieve the manufacturer's recommended superheat and subcooling values.

3. Record performance data: Once the charge is optimized and the system is stable, record
all temperatures, pressures, and compressor power consumption for at least one hour at
the same intervals as the baseline test.

o Data Analysis
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1. Calculate key performance indicators for both the R-502 and HFC tests, including:

Refrigerating Effect (Cooling Capacity)

Compressor Power Input

Coefficient of Performance (COP = Refrigerating Effect / Power Input)

Compressor Discharge Temperature

Pressure Ratio

2. Compare the results in a tabular format to quantify the performance changes resulting
from the retrofit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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